Cas no 2227673-34-7 (rac-(1R,2R)-2-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227673-34-7
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5944945
• PubChem ID: 165671404
• Update Time: 2025-05-24

rac-(1R,2R)-2-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carboxylic acid
• EN300-1734362
• 2227673-34-7

• Inchi： 1S/C13H16O4/c1-7-4-10(16-2)12(11(5-7)17-3)8-6-9(8)13(14)15/h4-5,8-9H,6H2,1-3H3,(H,14,15)/t8-,9-/m1/s1
• InChI Key： KVFBIBUDUCZPBL-RKDXNWHRSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C(=CC(C)=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Additional information on rac-(1R,2R)-2-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carboxylic acid

Racemic (1R,2R)-2-(2,6-Dimethoxy-4-Methylphenyl)cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,2R)-2-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227673-34-7) is a structurally unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their stability and reactivity in organic synthesis. The presence of the dimethoxy and methyl substituents on the phenyl ring introduces additional complexity to its structure, making it a valuable substrate for further functionalization.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their ability to modulate biological targets with high precision. The racemic nature of this compound suggests that it exists as a mixture of two enantiomers, which can be separated into individual enantiomers using advanced chromatographic techniques. This separation is crucial for understanding the stereochemical influence on biological activity, a key aspect in modern pharmacology.

The synthesis of rac-(1R,2R)-2-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carboxylic acid involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the dimethoxy groups is achieved through nucleophilic aromatic substitution or methylation reactions, depending on the starting material. The cyclopropane ring is then formed via a [2+1] cycloaddition reaction or by using strained intermediates such as aziridines.

One of the most intriguing aspects of this compound is its potential as a building block in medicinal chemistry. The cyclopropane ring provides rigidity to the molecule, which can enhance binding affinity to target proteins. Additionally, the carboxylic acid group offers versatility for further functionalization, such as esterification or amidation, enabling the creation of bioisosteres or prodrugs.

Recent research has focused on evaluating the biological activity of this compound and its derivatives. In vitro assays have demonstrated moderate activity against various enzyme targets, including kinases and proteases. These findings suggest that further optimization could lead to potent inhibitors with therapeutic potential.

In terms of applications beyond drug discovery, this compound serves as a valuable substrate for studying cyclopropane chemistry under different reaction conditions. Its stability under thermal and photochemical conditions makes it suitable for exploring [3+X] cycloaddition reactions or other pericyclic transformations.

The dimethoxyphenyl group also plays a significant role in modulating the electronic properties of the molecule, influencing its reactivity in both organic and biochemical environments. This makes it an ideal candidate for exploring structure-activity relationships (SAR) in medicinal chemistry programs.

In conclusion, rac-(1R,2R)-2-(2,6-dimethoxy-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2227673-34-7) is a versatile compound with promising applications in organic synthesis and drug discovery. Its unique structure and stereochemical properties make it a valuable tool for researchers aiming to develop novel therapeutic agents or advanced chemical building blocks.